1,1,1,3,4,4,5,5,5-Nonafluoropent-2-ene
Overview
Description
“1,1,1,3,4,4,5,5,5-Nonafluoropent-2-ene” is a chemical compound with the molecular formula C5HF9 . It has an average mass of 232.047 Da and a monoisotopic mass of 231.993454 Da .
Molecular Structure Analysis
The molecular structure of “1,1,1,3,4,4,5,5,5-Nonafluoropent-2-ene” consists of 5 carbon atoms, 1 hydrogen atom, and 9 fluorine atoms . The exact structure can be viewed using specific software or online databases .Physical And Chemical Properties Analysis
The compound has a density of 1.5±0.1 g/cm³ . Its boiling point is 33.5±8.0 °C at 760 mmHg . The vapour pressure is 561.0±0.1 mmHg at 25°C . The enthalpy of vaporization is 26.7±3.0 kJ/mol . The flash point is -16.6±10.2 °C . The index of refraction is 1.275 .Scientific Research Applications
Synthesis of Polyfluorinated Compounds
1,1,1,3,4,4,5,5,5-Nonafluoropent-2-ene, derived from the dehydrofluorination of 2H,3H-decafluoropentane, shows potential as a chemical feedstock for synthesizing densely functionalized polyfluorinated organic compounds. Its transformation into polyfluorinated homoallylic ketones through Claisen rearrangement indicates its utility in organic synthesis (Agou et al., 2018).
Copolymerization and Material Synthesis
This compound is involved in reactions like copolymerization, as seen in studies involving the copolymerization of styrene with various olefins. These copolymers show heterogeneous composition, hinting at the compound's role in developing new polymeric materials (Anderson et al., 1962).
Organic Chemistry and Chemical Reactions
In the broader context of organic chemistry, derivatives of nonafluoropent-2-ene are used in various chemical reactions, such as the ozonolysis of perfluoroalkenes, leading to the formation of perfluorinated acids. This showcases its versatility in organic reaction mechanisms (Odinokov et al., 1997).
properties
IUPAC Name |
1,1,1,3,4,4,5,5,5-nonafluoropent-2-ene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5HF9/c6-2(1-3(7,8)9)4(10,11)5(12,13)14/h1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MZPZBRBIEBBNIA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=C(C(C(F)(F)F)(F)F)F)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5HF9 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60694202 |
Source
|
| Record name | 1,1,1,3,4,4,5,5,5-Nonafluoropent-2-ene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60694202 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,1,1,3,4,4,5,5,5-Nonafluoropent-2-ene | |
CAS RN |
73401-37-3 |
Source
|
| Record name | 1,1,1,3,4,4,5,5,5-Nonafluoropent-2-ene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60694202 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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